Cas no 64023-90-1 (2,6-Methano-3-benzazocin-8-ol,1,2,3,4,5,6-hexahydro-3-methyl-6-pentyl-)

• Product Name: 2,6-Methano-3-benzazocin-8-ol,1,2,3,4,5,6-hexahydro-3-methyl-6-pentyl-
• CAS No: 64023-90-1
• MF: C₁₈H₂₇NO
• MW: 273.413085222244
• CID: 512202
• PubChem ID: 3048831
• Update Time: 2025-04-19

2,6-Methano-3-benzazocin-8-ol,1,2,3,4,5,6-hexahydro-3-methyl-6-pentyl- Chemical and Physical Properties

Names and Identifiers

• 2,6-Methano-3-benzazocin-8-ol,1,2,3,4,5,6-hexahydro-3-methyl-6-pentyl-
• 2'-Hydroxy-2-methyl-5-pentyl-6,7-benzomorphan

• Inchi： 1S/C18H27NO/c1-3-4-5-8-18-9-10-19(2)15(13-18)11-14-6-7-16(20)12-17(14)18/h6-7,12,15,20H,3-5,8-11,13H2,1-2H3
• InChI Key： ULKJMQSZIKAWLF-UHFFFAOYSA-N
• SMILES： OC1C=CC2CC3CC(CCCCC)(C=2C=1)CCN3C

Computed Properties

• Exact Mass: 273.20941
• Monoisotopic Mass: 273.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.044
• Boiling Point: 396.5°Cat760mmHg
• Flash Point: 179.9°C
• Refractive Index: 1.551
• PSA: 23.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives 6,7-benzomorphans 4-hydroxy-6,7-benzomorphans